Cas no 1248403-10-2 (3,4-Dichlorophenyl-(3-thienyl)methanol)

3,4-Dichlorophenyl-(3-thienyl)methanol is a chlorinated aromatic-thiophene hybrid compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure combines a dichlorophenyl group with a thienyl methanol moiety, offering unique reactivity for cross-coupling and functionalization reactions. The presence of both chlorine and thiophene groups enhances its utility as a building block for agrochemicals, ligands, or bioactive molecules. The compound’s distinct electronic properties make it suitable for studying structure-activity relationships in medicinal chemistry. It is typically handled under controlled conditions due to its reactive functional groups. High-purity grades are available for research and development purposes, ensuring reproducibility in synthetic applications.
3,4-Dichlorophenyl-(3-thienyl)methanol structure
1248403-10-2 structure
Product Name:3,4-Dichlorophenyl-(3-thienyl)methanol
CAS No:1248403-10-2
MF:C11H8Cl2OS
MW:259.151619911194
MDL:MFCD07775542
CID:5206835
Update Time:2026-03-06

3,4-Dichlorophenyl-(3-thienyl)methanol Chemical and Physical Properties

Names and Identifiers

    • (3,4-Dichlorophenyl)(thiophen-3-yl)methanol
    • 3,4-Dichlorophenyl-(3-thienyl)methanol
    • 3-Thiophenemethanol, α-(3,4-dichlorophenyl)-
    • MDL: MFCD07775542
    • Inchi: 1S/C11H8Cl2OS/c12-9-2-1-7(5-10(9)13)11(14)8-3-4-15-6-8/h1-6,11,14H
    • InChI Key: FYCJOZIXOHTJQQ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)C(C1=CSC=C1)O)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 215
  • XLogP3: 3.7
  • Topological Polar Surface Area: 48.5

3,4-Dichlorophenyl-(3-thienyl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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